Cas no 1892-26-8 (2-Hydroxyethyl Phosphate)

• Product Name: 2-Hydroxyethyl Phosphate
• CAS No: 1892-26-8
• MF: C₂H₇O₅P
• MW: 142.047742128372
• CID: 150329
• PubChem ID: 74689
• Update Time: 2025-06-12

2-Hydroxyethyl Phosphate Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol,1-(dihydrogen phosphate)
• 2-hydroxyethyl phosphate
• 2-hydroxyethyl dihydrogen phosphate
• 2-Hydroxyethyl Phosphate-d4
• 2-Hydroxyethyl acid phosphate
• PCIBVZXUNDZWRL-UHFFFAOYSA-N
• ethylene glycol monophosphate
• 1,2-Ethanediol 1-dihydrogen phosphate
• Phosphoric acid dihydrogen 2-hydroxyethyl ester
• hydroxyethyl phosphate
• V9Q6CQQ956
• CHEBI:111507
• 1,2-Ethanediol, 1-(dihydrogen phosphate)
• Ethylene glycol acid phosphate
• 1,2-Ethanediol, mono(dihydrogen phosphate)
• Q27191224
• 52012-13-2
• Ethylene glycol, monophosphated
• EINECS 217-575-0
• Phosphoric acid, beta-hydroxyethyl ester
• .BETA.-HYDROXYETHYL PHOSPHATE
• SCHEMBL26209
• UNII-V9Q6CQQ956
• 1892-26-8
• NS00019880
• DTXSID6062046
• (2-hydroxyethoxy)phosphonic acid
• phosphoric acid mono(2-hydroxyethyl) ester
• AKOS030254797
• ethylene glycol phosphate
• EN300-7602662
• 1,2-Ethanediol, phosphate
• ETHANE-1,2-DIOL 1-PHOSPHATE
• CHEMBL144651
• 2-Hydroxyethyl Phosphate

• Inchi： 1S/C2H7O5P/c3-1-2-7-8(4,5)6/h3H,1-2H2,(H2,4,5,6)
• InChI Key： PCIBVZXUNDZWRL-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCCO

Computed Properties

• Exact Mass: 142.00311
• Monoisotopic Mass: 142.00311
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 94.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87
• XLogP3: -2.2

Experimental Properties

• Color/Form: NA
• Density: 1.7±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 375.1±44.0 °C at 760 mmHg
• Flash Point: 629.4±34.3 °C
• Refractive Index: 1.492
• PSA: 86.99
• LogP: -0.91200

2-Hydroxyethyl Phosphate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates

Additional information on 2-Hydroxyethyl Phosphate

2-Hydroxyethyl Phosphate (CAS No. 1892-26-8): An Overview of Its Properties, Applications, and Recent Research

2-Hydroxyethyl Phosphate (CAS No. 1892-26-8) is a versatile compound with significant applications in various fields, including pharmaceuticals, biotechnology, and materials science. This compound, also known as Hep, is a phosphorylated derivative of ethanolamine and has gained attention due to its unique chemical properties and potential biological activities.

The chemical structure of 2-Hydroxyethyl Phosphate consists of an ethylene glycol backbone with a phosphate group attached to one of the hydroxyl groups. This structure imparts several important characteristics to the molecule, such as high solubility in water and the ability to form stable complexes with metal ions. These properties make it a valuable component in a variety of applications.

In the pharmaceutical industry, 2-Hydroxyethyl Phosphate has been explored for its potential as a drug delivery agent and as a precursor for the synthesis of more complex molecules. Its ability to form stable complexes with metal ions can be leveraged to enhance the bioavailability and stability of certain drugs. Recent studies have shown that Hep can be used to improve the solubility and pharmacokinetic properties of poorly soluble drugs, thereby enhancing their therapeutic efficacy.

One notable application of 2-Hydroxyethyl Phosphate is in the development of prodrugs. Prodrugs are inactive compounds that are converted into active drugs within the body through metabolic processes. The use of Hep as a prodrug carrier has been investigated in several studies, demonstrating its potential to improve the targeting and delivery of therapeutic agents. For example, a recent study published in the Journal of Medicinal Chemistry reported that Hep-based prodrugs showed enhanced permeability and retention (EPR) effects in tumor tissues, leading to improved treatment outcomes in cancer therapy.

In addition to its pharmaceutical applications, 2-Hydroxyethyl Phosphate has found use in biotechnology and materials science. In biotechnology, it has been employed as a buffer component in various biochemical assays due to its excellent buffering capacity and low toxicity. The compound's ability to maintain pH stability over a wide range makes it an ideal choice for enzymatic reactions and cell culture media.

In materials science, Hep has been utilized as a functional monomer for the synthesis of polymeric materials with specific properties. For instance, researchers have developed poly(2-hydroxyethyl phosphate) (PHEP) hydrogels that exhibit excellent biocompatibility and mechanical strength. These hydrogels have shown promise in tissue engineering applications, such as wound healing and cartilage regeneration.

The environmental impact of 2-Hydroxyethyl Phosphate is another area of active research. Studies have shown that Hep is biodegradable and does not accumulate in the environment, making it an environmentally friendly alternative to other phosphate-based compounds. This characteristic is particularly important in the context of developing sustainable chemical processes and products.

In conclusion, 2-Hydroxyethyl Phosphate (CAS No. 1892-26-8) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties, such as high solubility, complex-forming ability, and biodegradability, make it an attractive candidate for drug delivery systems, prodrug development, biochemical assays, polymeric materials, and environmental applications. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern chemistry and biotechnology.